Cas no 1488807-49-3 (2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid)
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenepropanoic acid, 1,2,3,4-tetrahydro-α-hydroxy-
- 2-Hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid
- AKOS015289016
- 1488807-49-3
- CS-0344924
- EN300-1857805
- 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid
-
- Inchi: 1S/C13H16O3/c14-12(13(15)16)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,12,14H,3,5-6,8H2,(H,15,16)
- InChI Key: MHLBISFYFXKQHR-UHFFFAOYSA-N
- SMILES: C(C1CCCC2=CC=CC=C12)C(O)C(=O)O
Computed Properties
- Exact Mass: 220.109944368g/mol
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Boiling Point: 422.4±20.0 °C(Predicted)
- pka: 3.79±0.11(Predicted)
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857805-0.05g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-0.1g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-0.25g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-0.5g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-1.0g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1857805-2.5g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-5.0g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1857805-10.0g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1857805-1g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1857805-5g |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid |
1488807-49-3 | 5g |
$2650.0 | 2023-09-18 |
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid
Introduction to 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 1488807-49-3)
2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1488807-49-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyl group and a tetrahydronaphthalene moiety, has garnered attention due to its structural complexity and potential biological activities. The tetrahydronaphthalen-1-yl substituent introduces a rigid aromatic system that can influence the compound's pharmacokinetic properties, while the hydroxypropanoic acid backbone suggests functionalities relevant to metabolic pathways and enzyme interactions.
The synthesis and characterization of this compound have been subjects of extensive research in recent years. Its structural framework is reminiscent of natural products found in plants and microorganisms, which often exhibit therapeutic effects. The hydroxyl group at the 2-position and the carboxylic acid at the 3-position provide multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. This flexibility has made it a valuable scaffold for drug discovery initiatives aimed at addressing various therapeutic challenges.
In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of such compounds. Advanced molecular modeling techniques have been employed to explore the interactions between 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid and biological targets such as enzymes and receptors. These studies have revealed potential applications in areas ranging from anti-inflammatory to anticancer therapies. The tetrahydronaphthalen-1-yl moiety, in particular, has been shown to modulate binding affinities through steric and electronic effects, making it an attractive feature for medicinal chemists.
The compound's pharmacological profile has been further investigated through in vitro assays. Initial studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The presence of the hydroxylpropanoic acid moiety appears to contribute to its ability to interact with specific binding pockets on target proteins. This has prompted researchers to explore its potential as a lead compound for developing novel therapeutics. Additionally, the compound's solubility and stability under various conditions have been evaluated to assess its feasibility for further development.
From a synthetic chemistry perspective, 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid represents an intriguing challenge due to its complex architecture. Strategies involving multi-step organic transformations have been developed to construct its core structure efficiently. Recent advances in catalytic methods have enabled more streamlined synthetic routes, reducing the number of purification steps and improving overall yields. These advancements not only facilitate laboratory-scale production but also hold promise for industrial-scale synthesis if scalability issues can be addressed.
The environmental impact of synthesizing such compounds has also been a point of consideration. Efforts have been made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. The use of biocatalysis and flow chemistry techniques represents promising alternatives to traditional batch processing methods. These approaches align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing.
Future directions in research on 2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid may include exploring its role in drug delivery systems. Nanotechnology-based formulations could enhance its bioavailability or target specificity while maintaining stability during storage and transport. Additionally, investigating its potential as an intermediate for more complex molecules could open new avenues for drug development programs.
In conclusion,2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 1488807-49-3) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry endeavors. As research continues to uncover new biological activities and synthetic strategies for this molecule,tetrahydronaphthalen-1-yl, hydroxyl, and hydroxypropanoic acid derivatives are likely to play increasingly important roles in addressing unmet medical needs.
1488807-49-3 (2-hydroxy-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)